![molecular formula C14H11FN6O B5762612 N-(3-fluorophenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide](/img/structure/B5762612.png)
N-(3-fluorophenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-fluorophenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as FPTA and has been found to have a variety of interesting properties that make it useful in a number of different applications.
Mechanism of Action
The mechanism of action for FPTA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. FPTA has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
FPTA has been found to have a number of biochemical and physiological effects. In addition to its anticancer properties, FPTA has been found to have anti-inflammatory properties and has been shown to inhibit the production of certain cytokines that are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
One of the advantages of using FPTA in lab experiments is that it is relatively easy to synthesize and purify. FPTA is also stable under a variety of different conditions, which makes it easy to work with. However, one of the limitations of using FPTA is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.
Future Directions
There are a number of different future directions for research on FPTA. One area of interest is in the development of new anticancer therapies that are based on the properties of FPTA. Another area of interest is in the development of new anti-inflammatory therapies that are based on the properties of FPTA. Additionally, further research is needed to fully understand the mechanism of action of FPTA and to identify potential targets for drug development.
Synthesis Methods
The synthesis method for FPTA involves the reaction of 3-fluoroaniline with 2-(4-pyridyl)tetrazole in the presence of acetic anhydride and pyridine. The resulting product is then purified through recrystallization to obtain pure FPTA.
Scientific Research Applications
FPTA has been studied extensively for its potential use in scientific research. One of the main areas of interest has been in the field of cancer research. FPTA has been found to have anticancer properties and has been shown to inhibit the growth of a number of different cancer cell lines.
properties
IUPAC Name |
N-(3-fluorophenyl)-2-(5-pyridin-4-yltetrazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN6O/c15-11-2-1-3-12(8-11)17-13(22)9-21-19-14(18-20-21)10-4-6-16-7-5-10/h1-8H,9H2,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJGBFWDSGGYKOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=O)CN2N=C(N=N2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-fluorophenyl)-2-[5-(pyridin-4-yl)-2H-tetrazol-2-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.